2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol

• IUPAC Name: 2-[2-(2,4,6-trichlorophenoxy)ethylamino]ethanol
• InChI: InChI=1S/C10H12Cl3NO2/c11-7-5-8(12)10(9(13)6-7)16-4-2-14-1-3-15/h5-6,14-15H,1-4H2
• InChI Key: QSTLCXAWLWKRPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)OCCNCCO)Cl)Cl
• Molecular Formula: C10H12Cl3NO2
• Molecular Weight: 284.6 g/mol

Description

2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol, also known as TCEP, is a chemical compound that has been widely used in scientific research. It is a colorless liquid that is soluble in water and organic solvents. TCEP is an important reagent in organic synthesis and has been used as a reducing agent, a protecting group, and a stabilizer for enzymes and proteins.

Mechanism of Action

2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol acts as a reducing agent by donating electrons to disulfide bonds in proteins and peptides. This leads to the formation of thiol groups, which are more stable and less prone to oxidation. This compound also stabilizes enzymes and proteins by binding to their surface and preventing denaturation and aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is generally considered safe for use in scientific research. However, it can react with some compounds, such as metal ions, and form complexes that may interfere with biochemical assays. This compound can also affect the activity of some enzymes and proteins, depending on their structure and function.

Advantages and Limitations for Lab Experiments

2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol has several advantages for lab experiments, including its high purity, stability, and ease of use. It is also compatible with a wide range of solvents and buffers, which makes it a versatile reagent for many applications. However, this compound may interfere with some biochemical assays and may not be suitable for all types of enzymes and proteins.

Future Directions

There are several future directions for research on 2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the study of this compound's interactions with enzymes and proteins, which could lead to the development of new stabilizers and reducing agents. Finally, the use of this compound in drug discovery and development could be explored, as it has potential applications in the synthesis and modification of pharmaceutical compounds.

Synthesis Methods

2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol can be synthesized by reacting 2,4,6-trichlorophenol with ethylene oxide and then reacting the resulting product with diethanolamine. The reaction is carried out in the presence of a catalyst, such as potassium hydroxide. The yield of this compound is typically high, and the purity can be improved by distillation or recrystallization.

Scientific Research Applications

2-{[2-(2,4,6-trichlorophenoxy)ethyl]amino}ethanol has been widely used in scientific research as a reducing agent and a stabilizer for enzymes and proteins. It has been used to reduce disulfide bonds in proteins and peptides, which is important for studying their structure and function. This compound has also been used to stabilize enzymes and proteins during purification and storage, which is important for maintaining their activity and preventing degradation.